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Compound of Interest

Compound Name: 5-Pentylcyclohexane-1,3-dione

Cat. No.: B100022 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety protocols, operational guidance, and disposal plans for 5-Pentylcyclohexane-
1,3-dione.

Chemical Identifier:

Property Value

CAS Number 18456-88-7

Molecular Formula C₁₁H₁₈O₂

Molecular Weight 182.26 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)
The primary hazard associated with 5-Pentylcyclohexane-1,3-dione is that it can cause

serious eye damage.[1] Therefore, stringent adherence to personal protective equipment

protocols is mandatory.

Summary of Required Personal Protective Equipment:
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Protection Type Recommended Equipment

Eye and Face

Chemical safety goggles are the minimum

requirement. It is highly recommended to use a

full-face shield in conjunction with goggles,

especially when handling larger quantities or

when there is a risk of splashing. Standard

safety glasses are not sufficient.

Hand

Chemical-resistant gloves are required. Based

on data for similar compounds, nitrile rubber or

neoprene gloves are recommended.[2][3]

Always inspect gloves for any signs of

degradation or perforation before use.

Body

A standard laboratory coat should be worn at all

times. For procedures with a higher risk of

splashes or spills, a chemically resistant apron

over the lab coat is advised.

Respiratory

Under normal laboratory conditions with

adequate ventilation, respiratory protection is

not typically required. If the material is being

handled in a way that generates dust or

aerosols, a NIOSH-approved respirator with a

particulate filter should be used.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated. A fume hood is recommended, particularly if the

compound will be heated or aerosolized.
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Locate the nearest eyewash station and safety shower and confirm they are accessible and

operational.

Prepare all necessary equipment and reagents before handling the compound.

Ensure a designated waste container is properly labeled and within reach.

2. Donning Personal Protective Equipment (PPE):

Put on a laboratory coat, ensuring it is fully buttoned.

Don chemical safety goggles and a face shield.

Wash and dry hands thoroughly before putting on the appropriate chemical-resistant gloves.

3. Handling the Compound:

Handle 5-Pentylcyclohexane-1,3-dione as a solid.

Avoid generating dust. Use a spatula for transferring the solid.

If weighing, do so in a weigh boat or on weighing paper within a fume hood or ventilated

enclosure.

Keep containers with the compound closed when not in use.

4. Post-Handling:

Clean the work area thoroughly with an appropriate solvent and decontaminate any spills.

Remove gloves using a technique that avoids skin contact with the outer surface and

dispose of them in the designated waste container.

Remove the face shield and goggles.

Wash hands thoroughly with soap and water.

Emergency Procedures
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Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes at an

eyewash station, holding the eyelids open to ensure complete irrigation.

Remove contact lenses if present and easy to do so.

Seek immediate medical attention from an ophthalmologist.

Skin Contact:

Remove any contaminated clothing.

Wash the affected area with soap and plenty of water.

Seek medical attention if irritation develops or persists.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention if respiratory symptoms occur.

Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

Disposal Plan
5-Pentylcyclohexane-1,3-dione and any materials contaminated with it must be treated as

hazardous waste.

Waste Segregation and Collection:
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Solid Waste: Collect surplus or spilled 5-Pentylcyclohexane-1,3-dione in a clearly labeled,

sealed container.

Contaminated Materials: Used gloves, weighing papers, and any other disposable materials

that have come into contact with the compound should be placed in a designated hazardous

waste container.

Empty Containers: "Empty" containers that previously held 5-Pentylcyclohexane-1,3-dione
should be treated as hazardous waste unless triple-rinsed with a suitable solvent. The

rinsate must also be collected as hazardous waste.

Disposal Method:

DO NOT dispose of 5-Pentylcyclohexane-1,3-dione down the drain or in regular trash.[4][5]

[6]

All waste containing this compound must be disposed of through a licensed hazardous

waste disposal company.[4][5]

Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of 5-Pentylcyclohexane-1,3-dione
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Caption: A flowchart outlining the key steps for the safe handling of 5-Pentylcyclohexane-1,3-
dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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